Cas no 1999-42-4 (DL-Alanyl-DL-leucine)

DL-Alanyl-DL-leucine Properties

Names and Identifiers

• DL-Alanyl-DL-leucine
• 2-(2-aminopropanoylamino)-4-methylpentanoic acid
• H-DL-Ala-DL-Leu-OH
• Leucine, alanyl-
• (+-)-N-Alanyl-leucin
• (+-)-N-alanyl-leucine
• (S,S)2-(2-amino-propionylamino)-4-methyl-pentanoic acid
• alanylleucine
• D-Ala-D-Leu-OH
• D-Ala-L-Leu-OH
• DL-ALA-DL-LEU
• DL-ALANINE-DL-LEUCINE
• DL-Alanyl-DL-Lencine
• DL-Alanyl-DL-leucin
• L-Ala-D-Leu-OH
• L-Ala-L-Leu-OH,(1:1:1:1)
• opt.-inakt. N-Alanyl-leucin
• NSC 89664
• 2-(2-Aminopropanamido)
• 2-(2-Aminopropanamido)-4-methylpentanoic acid
• dl-alanyl-dl-leucine95+%
• cytochalasin D
• [(1R,2R,5R,7S,11R,12S,14S,15R,16S)-16-Benzyl-5,12-dihydroxy-5,7,14-trimethyl-13-methylidene-6,18-dio
• DL-ALANYL-DL-LEUCINE
• RDIKFPRVLJLMER-UHFFFAOYSA-N
• NSC-89666
• SCHEMBL1171451
• A0185
• N-(2-Amino-1-hydroxypropylidene)leucine
• NSC89666
• NSC-89609
• HY-W014786
• BS-44084
• BRD-A08636822-001-01-4
• FT-0633725
• (2S)-2-(2-aminopropanoylamino)-4-methylpentanoic acid
• N-(2-Aminopropanoyl)leucine #
• (2S)-2-[[(2R)-2-aminopropanoyl]amino]-4-methylpentanoic acid
• 1999-42-4
• alanyl-DL-leucine
• FT-0695788
• AKOS009158119
• FT-0641102
• D88225
• 2-(2-azanylpropanoylamino)-4-methyl-pentanoic acid
• DTXSID80936873
• MFCD00025555
• L012879
• H-DL-Ala-Leu-OH
• A835633
• NSC89609
• NSC-89664
• 2-(2-aminopropanamido)-4-methylpentanoicacid
• CHEMBL1221716
• FT-0633966
• 2-(2-aminopropanoylamino)-4-methyl-pentanoic acid
• CS-W015502
• A821575
• NSC89664
• 1638-60-4
• CCG-233356
• FT-0634765
• A810521
• CHEBI:177395
• BAA99942
• 2-[(2-amino-1-oxopropyl)amino]-4-methylpentanoic acid
• L-alanyl-D-leucine
• D-Leucine, L-alanyl-
• DB-045052
• DB-048317
• DB-054988
• H-D-ALA-LEU-OH
• DB-043573
• +Expand

• MDL： MFCD00025555
• InChIKey： SDZRWUKZFQQKKV-DIPXFXJQSA-N
• Inchi： 1S/C30H37NO6/c1-17-10-9-13-22-26(33)19(3)18(2)25-23(16-21-11-7-6-8-12-21)31-28(35)30(22,25)24(37-20(4)32)14-15-29(5,36)27(17)34/h6-9,11-15,17-18,22-26,33,36H,3,10,16H2,1-2,4-5H3,(H,31,35)/t17-,18+,22-,23-,24+,25-,26+,29+,30+/m0/s1
• SMILES： O(C(C([H])([H])[H])=O)[C@]1([H])C([H])=C([H])[C@](C([H])([H])[H])(C([C@@]([H])(C([H])([H])[H])C([H])([H])C([H])=C([H])[C@@]2([H])[C@@]([H])(C(=C([H])[H])[C@@]([H])(C([H])([H])[H])[C@@]3([H])[C@]([H])(C([H])([H])C4C([H])=C([H])C([H])=C([H])C=4[H])N([H])C([C@]321)=O)O[H])=O)O[H]

Computed Properties

• Exact Mass: 202.13200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 202.132
• Heavy Atom Count: 37
• Complexity: 996
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 113

Experimental Properties

• LogP: 1.04030
• PSA: 92.42000
• Boiling Point: 409.7 °C at 760 mmHg
• Flash Point: 201.6 °C
• Solubility: Dissolution (87 g/l) (25 º C),
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.108±0.06 g/cm3 (20 ºC 760 Torr),